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Compound of Interest

Compound Name: Elaiomycin

Cat. No.: B1233496 Get Quote

An In-depth Technical Guide

This whitepaper provides a comprehensive overview of the physicochemical properties of

Elaiomycin, a naturally occurring antibiotic. It is intended for researchers, scientists, and drug

development professionals, offering a centralized resource of key data, experimental

methodologies, and an exploration of its biological context. All quantitative data is presented in

clear tabular formats, and detailed experimental protocols are provided to facilitate

reproducibility. Furthermore, logical relationships and experimental workflows are visualized

using Graphviz diagrams to enhance understanding.

Core Physicochemical Properties
Elaiomycin, first isolated from Streptomyces hepaticus, is a pale yellow oil characterized by its

unique azoxyalkene structure.[1][2] Its fundamental physicochemical properties are

summarized below.
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Property Value Source(s)

Molecular Formula C₁₃H₂₆N₂O₃ [1][3][4][5]

Molecular Weight 258.36 g/mol [1][3][4][5]

Appearance Pale yellow oil [1][2]

CAS Number 23315-05-1 [1][3][5]

Optical Rotation
[α]D²⁶ +38.4° (c = 2.8 in

absolute ethanol)
[1]

Refractive Index nD²⁵ 1.4798 [1][2]

UV Maximum Absorption

(λmax)
237.5 nm (in ethanol) [1]

Solubility and Stability Profile
Elaiomycin exhibits limited solubility in aqueous solutions but is readily soluble in most

common organic solvents. It maintains stability in neutral to slightly acidic aqueous

environments and is stable in air. However, it decomposes in alkaline conditions, such as in

0.1N NaOH, resulting in a yellow product.[1][2]

Solvent Solubility Source(s)

Water Sparingly soluble [1][2]

Common Organic Solvents Soluble [1][2]

Condition Stability Source(s)

Air Stable [1][2]

Neutral or Slightly Acidic

Aqueous Solution
Stable [1][2]

0.1N NaOH Decomposes [1]
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Experimental Protocols
Determination of Aqueous Solubility (Shake-Flask
Method)
The shake-flask method is a reliable technique for determining the equilibrium solubility of a

compound. The following protocol is a standard procedure that can be adapted for Elaiomycin.

Preparation

Equilibration

Analysis

Prepare buffer solutions at various pH values (e.g., 1.2, 4.5, 6.8).

Add an excess amount of Elaiomycin to a known volume of each buffer in a sealed flask.

Agitate the flasks at a constant temperature (e.g., 37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium.

Separate the undissolved solid by centrifugation and/or filtration (e.g., 0.45 µm filter).

Quantify the concentration of dissolved Elaiomycin in the supernatant using a validated analytical method (e.g., UV-Vis spectroscopy or HPLC).

Click to download full resolution via product page

Shake-Flask Solubility Determination Workflow.

UV-Visible Spectroscopy for Concentration
Determination
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UV-Visible spectrophotometry can be employed to determine the concentration of Elaiomycin
in solution, leveraging its chromophore that absorbs in the UV range.

Instrument Setup

Calibration

Sample Measurement

Turn on the spectrophotometer and allow the lamps to warm up.

Set the wavelength to the λmax of Elaiomycin (237.5 nm).

Measure the absorbance of each standard solution and the solvent blank.

Prepare a series of standard solutions of Elaiomycin of known concentrations in the desired solvent.

Construct a calibration curve by plotting absorbance versus concentration.

Determine the concentration of the unknown sample using the calibration curve.

Measure the absorbance of the unknown Elaiomycin sample.

Click to download full resolution via product page

UV-Visible Spectrophotometry Protocol.

NMR Spectroscopy for Structural Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the

structure of Elaiomycin and its analogs.
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Sample Preparation

Data Acquisition

Spectral Analysis

Dissolve a pure sample of Elaiomycin in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Transfer the solution to an NMR tube.

Acquire 1D NMR spectra (¹H and ¹³C).

Acquire 2D NMR spectra (e.g., COSY, HSQC, HMBC) to establish connectivity.

Process and analyze the spectra to assign chemical shifts and coupling constants.

Elucidate the complete chemical structure and stereochemistry.

Click to download full resolution via product page

NMR Spectroscopy Workflow for Structure Elucidation.

Biological Activity and Signaling Pathways
Elaiomycin is known for its tuberculostatic activity, inhibiting the growth of Mycobacterium

tuberculosis.[1] However, it has also been reported to have carcinogenic properties.[1] The

precise mechanism of action and the specific cellular signaling pathways affected by

Elaiomycin are not yet well-elucidated in publicly available literature. Some studies on other

novel antibiotics suggest that they can induce apoptosis in cancer cells. For instance, the
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antibiotic boningmycin has been shown to induce apoptosis and cellular senescence in human

hepatoma HepG2 cells. While the direct signaling pathways affected by Elaiomycin remain an

area for further investigation, a general workflow for elucidating the mechanism of action of a

novel antibiotic is presented below.

Initial Screening

Mechanism of Action Studies

Signaling Pathway Analysis

Phenotypic screening against a panel of microbial strains and cancer cell lines.

Determine Minimum Inhibitory Concentration (MIC) and IC₅₀ values.

Macromolecular synthesis inhibition assays (DNA, RNA, protein, cell wall).

Target identification using 'omics' approaches (genomics, proteomics, metabolomics).

Cell morphology studies (microscopy).

Western blotting for key apoptosis and cell cycle regulatory proteins (e.g., caspases, Bcl-2 family, p53).

Further validation with specific pathway inhibitors or activators.

Reporter gene assays for specific signaling pathways (e.g., NF-κB, MAPK).

Click to download full resolution via product page

Workflow for Elucidating the Mechanism of Action of a Novel Antibiotic.

Conclusion
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This technical guide consolidates the currently available physicochemical data for Elaiomycin
and provides standardized protocols for its further investigation. While its fundamental

properties are well-documented, a significant knowledge gap remains concerning its precise

mechanism of action and the specific signaling pathways it modulates. The provided workflows

offer a roadmap for future research to unravel the complex biological activities of this intriguing

natural product, which is crucial for any potential therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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